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Introduction

The vanadium-gallium (V-Ga) binary system is of significant scientific and technological
interest, primarily due to the presence of the intermetallic compound VsGa. This compound
exhibits A15 crystal structure and is a notable superconductor, particularly valued for its high
critical magnetic field, making it a crucial material in the fabrication of high-field
superconducting magnets.[1] A thorough understanding of the V-Ga phase diagram is essential
for the controlled synthesis and optimization of VzGa and other vanadium-gallium alloys for
various applications. This technical guide provides a detailed overview of the V-Ga phase
diagram, including its intermetallic phases, invariant reactions, and the experimental
methodologies employed in its determination.

Data Presentation: Intermetallic Phases and
Crystallographic Data

The V-Ga system is characterized by the formation of several intermetallic compounds. The
crystallographic data for the key phases are summarized in the table below.
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Crystal Lattice
Phase Formula Space Group
System Parameters (A)
a-V \Y, Cubic Im-3m a=3.028
V3Ga V3Ga Cubic (A15 type) Pm-3n a=4.816
a=28.496, c =
VeGas VeGas Hexagonal P63/mmc
5.174
VeGaz VeGaz - - -
a=8.972,c=
V2Gas V2Gas Tetragonal P4/mbm
2.690
VGas VGas - - -

Invariant Reactions in the Vanadium-Gallium
System

The V-Ga phase diagram is defined by several invariant reactions, which are critical for
understanding the phase transformations that occur at specific temperatures and compositions.
The following table summarizes the key invariant reactions in the system.

Composition (at.%

Reaction Type Temperature (°C) Ga) Reaction
Peritectic ~1450 ~30 L+0-V < V3Ga
Peritectic ~1140 ~45 L + VsGa < VeGas
Peritectic ~1060 ~54 L + VeGas < VeGar
Peritectic ~820 ~71.5 L + VeGar < Vz2Gas
Peritectic ~450 ~75 L + V2Gas < VGas
Eutectic ~30 ~99 L < VGas + (Ga)
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Experimental Protocols for Phase Diagram
Determination

The determination of the V-Ga phase diagram has been accomplished through a combination
of experimental techniques, primarily differential thermal analysis (DTA), X-ray diffraction
(XRD), and metallography.

Sample Preparation

High-purity vanadium and gallium are used as starting materials. Alloys of various compositions
are typically prepared by arc melting in an inert atmosphere (e.g., argon) to prevent oxidation.
The melted samples are then subjected to homogenization annealing at elevated temperatures
for extended periods to ensure compositional uniformity. For phase analysis at different
temperatures, samples are often quenched from the desired temperature to preserve the high-
temperature phase equilibria at room temperature.

Differential Thermal Analysis (DTA)

DTA is employed to determine the temperatures of phase transitions, such as solidus, liquidus,
and invariant reactions.

e Apparatus: A standard DTA setup with a furnace capable of reaching temperatures above
1500°C.

o Sample Encapsulation: Samples are typically placed in inert crucibles (e.g., alumina,
zirconia) and sealed under vacuum or in an inert atmosphere to prevent reactions with the
crucible or the atmosphere.

e Heating and Cooling Rates: Controlled heating and cooling rates, typically in the range of 5-
20°C/min, are used to detect thermal events corresponding to phase transformations.

o Reference Material: A stable material with no phase transitions in the temperature range of
interest, such as alumina (Al20s), is used as a reference.

o Data Analysis: The onset temperatures of endothermic peaks during heating and exothermic
peaks during cooling are analyzed to determine the transition temperatures.
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X-ray Diffraction (XRD)

XRD is the primary technique for identifying the crystal structures of the different phases
present in the V-Ga system.

Apparatus: A powder X-ray diffractometer equipped with a high-temperature attachment for
in-situ measurements, or a standard diffractometer for analyzing quenched samples at room
temperature.

Radiation: Commonly used X-ray sources include Cu Ka (A = 1.5406 A) or Mo Ka radiation.

Sample Preparation: For powder diffraction, the alloy samples are crushed into a fine
powder. For solid samples, a flat, polished surface is used.

Data Collection: The diffractometer is scanned over a range of 26 angles to collect the
diffraction pattern.

Phase Identification: The obtained diffraction patterns are compared with standard diffraction
databases (e.g., the Powder Diffraction File from the International Centre for Diffraction Data)
to identify the phases present. Lattice parameters are determined by refining the positions of
the diffraction peaks.

Metallography

Metallographic analysis is used to visualize the microstructure of the alloys, including the
number of phases, their morphology, and their distribution.

o Sample Preparation: The alloy samples are mounted, ground, and polished to a mirror-like
finish.

» Etching: The polished surface is chemically etched to reveal the grain boundaries and
distinguish between different phases. The choice of etchant depends on the composition of
the alloy.

e Microscopy: The etched samples are examined using optical microscopy or scanning
electron microscopy (SEM).
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o Compositional Analysis: Energy-dispersive X-ray spectroscopy (EDS) or wavelength-
dispersive X-ray spectroscopy (WDS) coupled with SEM can be used to determine the
chemical composition of the individual phases.

Visualization of the Vanadium-Gallium Phase
Diagram

The logical relationships between the different phases in the vanadium-gallium system as a
function of temperature and composition can be represented by a phase diagram.

Caption: Schematic representation of the invariant reactions in the V-Ga system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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